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Compound of Interest

Compound Name: 4-Bromo-3-fluorobenzamide

Cat. No.: B1288924 Get Quote

Technical Guide: 4-Bromo-3-fluorobenzamide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,

and potential applications of 4-Bromo-3-fluorobenzamide, a key intermediate in

pharmaceutical and materials science research.

Core Compound Data
4-Bromo-3-fluorobenzamide is a substituted benzamide derivative with applications in the

development of bioactive compounds and functional materials.[1] Its chemical and physical

properties are summarized below.
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Property Value Source

Molecular Formula C₇H₅BrFNO [2][3]

Molecular Weight 218.02 g/mol [3]

CAS Number 759427-20-8 [2][3][4]

Appearance Off-white solid [5]

Melting Point 118-120 °C [5]

Solubility

Water: ~0.3 mg/mL at 25°C.

Good solubility in DMF and

DMSO.

[5]

Synthesis and Experimental Protocols
The synthesis of 4-Bromo-3-fluorobenzamide can be achieved from its corresponding

carboxylic acid, 4-Bromo-3-fluorobenzoic acid. A general two-step experimental protocol is

outlined below. This process involves the activation of the carboxylic acid to an acyl chloride,

followed by amidation.

Part 1: Synthesis of 4-Bromo-3-fluorobenzoyl chloride
Materials:

4-Bromo-3-fluorobenzoic acid

Thionyl chloride (SOCl₂) or Oxalyl chloride ((COCl)₂)

Anhydrous Dichloromethane (DCM) or another suitable inert solvent

Dimethylformamide (DMF) (catalytic amount)

Round-bottom flask

Reflux condenser

Magnetic stirrer and stir bar
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Heating mantle

Procedure:

In a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), suspend 4-

Bromo-3-fluorobenzoic acid in anhydrous DCM.

Add a catalytic amount of DMF.

Slowly add an excess (typically 1.5-2.0 equivalents) of thionyl chloride or oxalyl chloride to

the suspension at room temperature.

The reaction mixture is then gently refluxed for 1-3 hours, or until the reaction is complete

(monitored by TLC or the cessation of gas evolution).

After completion, the excess thionyl chloride and solvent are removed under reduced

pressure to yield the crude 4-Bromo-3-fluorobenzoyl chloride, which can be used in the next

step without further purification.

Part 2: Synthesis of 4-Bromo-3-fluorobenzamide
Materials:

4-Bromo-3-fluorobenzoyl chloride

Ammonium hydroxide (aqueous solution) or ammonia gas

Anhydrous inert solvent (e.g., Dichloromethane, Tetrahydrofuran)

Stirring vessel

Ice bath

Procedure:

Dissolve the crude 4-Bromo-3-fluorobenzoyl chloride in an anhydrous inert solvent and cool

the solution in an ice bath.
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Slowly add an excess of concentrated aqueous ammonium hydroxide to the cooled solution

with vigorous stirring. Alternatively, ammonia gas can be bubbled through the solution.

The reaction is typically exothermic. Maintain the temperature below 10°C during the

addition.

After the addition is complete, allow the mixture to warm to room temperature and stir for an

additional 1-2 hours.

The resulting precipitate (the product) is collected by filtration.

The solid is washed with cold water and a small amount of cold solvent to remove impurities.

The crude 4-Bromo-3-fluorobenzamide can be purified by recrystallization from a suitable

solvent system (e.g., ethanol/water) to yield the final product.

Logical Synthesis Pathway
The following diagram illustrates a plausible synthetic route for 4-Bromo-3-fluorobenzamide
starting from 4-Bromo-3-fluorobenzoic acid.

Starting Material Intermediate Final Product

4-Bromo-3-fluorobenzoic Acid 4-Bromo-3-fluorobenzoyl
chloride

SOCl₂ or (COCl)₂,
cat. DMF 4-Bromo-3-fluorobenzamideNH₄OH or NH₃

Click to download full resolution via product page

Caption: Synthetic pathway for 4-Bromo-3-fluorobenzamide.

Applications in Research and Development
4-Bromo-3-fluorobenzamide serves as a versatile building block in several areas of chemical

and pharmaceutical research:
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Pharmaceutical Intermediates: It is utilized in the synthesis of various bioactive compounds,

playing a role in the development of potential drugs for neurological disorders and cancer.[2]

Medicinal Chemistry: The compound acts as a scaffold for developing dual serotonin-

norepinephrine reuptake inhibitors, which have shown antidepressant efficacy in preclinical

models.[5]

Chemical Biology: It can function as a photoaffinity label for investigating protein-protein

interactions.[5]

Materials Science: Derivatives of 4-Bromo-3-fluorobenzamide are used in the creation of

nonlinear optical materials.[5]

Organic Synthesis: The presence of bromo and fluoro substituents makes it a valuable

component for constructing complex molecules through cross-coupling reactions.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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